molecular formula C9H13NO B8759670 3-Isopropyl-5-methyl-1h-pyrrole-2-carbaldehyde CAS No. 324570-74-3

3-Isopropyl-5-methyl-1h-pyrrole-2-carbaldehyde

Cat. No. B8759670
CAS RN: 324570-74-3
M. Wt: 151.21 g/mol
InChI Key: HQXDSLNUNPRMFK-UHFFFAOYSA-N
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Description

3-Isopropyl-5-methyl-1h-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Isopropyl-5-methyl-1h-pyrrole-2-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Isopropyl-5-methyl-1h-pyrrole-2-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

324570-74-3

Product Name

3-Isopropyl-5-methyl-1h-pyrrole-2-carbaldehyde

Molecular Formula

C9H13NO

Molecular Weight

151.21 g/mol

IUPAC Name

5-methyl-3-propan-2-yl-1H-pyrrole-2-carbaldehyde

InChI

InChI=1S/C9H13NO/c1-6(2)8-4-7(3)10-9(8)5-11/h4-6,10H,1-3H3

InChI Key

HQXDSLNUNPRMFK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(N1)C=O)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of anhydrous DMF (2.1 ml, 27 mmol) in anhydrous dichloroethane (50 ml) at 0° C. under nitrogen, POCl3 (2.1 ml, 23 mmol) was added dropwise. The solution was allowed to warm at room temperature for 1 h. Then, the suspension was cooled at 0° C. and a solution of 3-isopropyl-5-methylpyrrole (2 g, 16 mmol) in dichloroethane (20 ml) was added dropwise over 20 min. After stirring at room temperature for 24 h, water followed by NaOH were added to pH: 8. The organic layer was extracted, dried and the solvent removed to dryness. The residue was purified by flash chromatography. Yield 67%, m.p. 90–93° C.
Name
Quantity
2.1 mL
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reactant
Reaction Step One
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Quantity
2.1 mL
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reactant
Reaction Step One
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50 mL
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solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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